Cas no 2228788-49-4 (tert-butyl N-2-(2-chloro-5-fluorophenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(2-chloro-5-fluorophenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228788-49-4
• MF: C₁₄H₁₇ClFNO₃
• MW: 301.74108672142
• CID: 6050965
• PubChem ID: 165608626
• Update Time: 2025-06-08

tert-butyl N-2-(2-chloro-5-fluorophenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-chloro-5-fluorophenyl)-1-oxopropan-2-ylcarbamate
• 2228788-49-4
• tert-butyl N-[2-(2-chloro-5-fluorophenyl)-1-oxopropan-2-yl]carbamate
• EN300-1889188

• Inchi： 1S/C14H17ClFNO3/c1-13(2,3)20-12(19)17-14(4,8-18)10-7-9(16)5-6-11(10)15/h5-8H,1-4H3,(H,17,19)
• InChI Key： RHQFZKUNVRANDY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(C=O)(C)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 301.0880993g/mol
• Monoisotopic Mass: 301.0880993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-(2-chloro-5-fluorophenyl)-1-oxopropan-2-ylcarbamate

Professional Introduction to Compound with CAS No. 2228788-49-4 and Product Name: tert-butyl N-2-(2-chloro-5-fluorophenyl)-1-oxopropan-2-ylcarbamate

The compound with the CAS number 2228788-49-4 and the product name tert-butyl N-2-(2-chloro-5-fluorophenyl)-1-oxopropan-2-ylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules known for their versatile applications in drug discovery and development. Its unique structural features, characterized by a tert-butyl carbamate moiety linked to a 2-chloro-5-fluorophenyl group and an 1-oxopropan-2-yl side chain, make it a promising candidate for further exploration in medicinal chemistry.

Recent research in the area of fluorinated aromatic compounds has highlighted their importance in enhancing the pharmacological properties of drug candidates. The presence of both chloro and fluoro substituents in the phenyl ring of this compound can influence its metabolic stability, lipophilicity, and binding affinity to biological targets. These attributes are critical factors that pharmaceutical scientists consider when designing novel therapeutic agents.

The tert-butyl N-carbamate group is another key structural feature that contributes to the compound's potential utility. Carbamate derivatives are well-known for their ability to act as intermediates in the synthesis of various bioactive molecules. The tert-butyl substitution provides stability to the carbamate moiety, making it less susceptible to hydrolysis under physiological conditions. This stability is particularly advantageous in drug development, as it ensures that the compound remains intact during its passage through biological systems.

Current studies in medicinal chemistry have demonstrated that compounds incorporating fluorine atoms often exhibit improved pharmacokinetic profiles. The fluoro group in this molecule can enhance binding interactions with enzymes and receptors, leading to increased efficacy and reduced side effects. Additionally, the chloro substituent can modulate electronic properties, further influencing the compound's reactivity and biological activity.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex aromatic core. These techniques allow for precise control over the placement of functional groups, which is essential for achieving the desired pharmacological properties.

In vitro studies have begun to explore the potential applications of this compound in various therapeutic areas. Preliminary data suggest that it may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. This aligns with ongoing research efforts aimed at developing novel anti-inflammatory agents that target specific molecular mechanisms.

The structural complexity of this compound also opens up possibilities for derivatization, enabling researchers to fine-tune its properties for specific applications. By modifying either the tert-butyl carbamate, 2-chloro-5-fluorophenyl, or 1-oxopropan-2-yl components, scientists can generate a library of related compounds for high-throughput screening. This approach allows for rapid identification of derivatives with enhanced potency or selectivity.

One of the most exciting aspects of this research is its potential impact on future drug development strategies. As our understanding of molecular interactions continues to grow, compounds like this one will play a crucial role in identifying new therapeutic targets and designing more effective treatments for complex diseases. The integration of computational modeling and experimental validation is essential for unlocking the full potential of such molecules.

The role of fluorine chemistry in modern drug design cannot be overstated. The unique electronic properties of fluorine atoms allow them to influence both physical and chemical characteristics of molecules, making them invaluable tools in medicinal chemistry. The presence of both chloro and fluoro groups in this compound underscores its significance as a building block for innovative drug candidates.

As research progresses, collaborations between academic institutions and pharmaceutical companies will be crucial for translating laboratory findings into clinical applications. The development of novel compounds like this one requires a multidisciplinary approach, combining expertise from organic chemistry, biochemistry, pharmacology, and computational science.

In conclusion, the compound with CAS number 2228788-49-4 and product name tert-butyl N-2-(2-chloro-5-fluorophenyl)-1-oxopropan-2-ylcarbamate represents a promising advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in ongoing drug discovery efforts. Further research is warranted to fully explore its therapeutic potential and optimize its properties for clinical use.